Cas no 67520-98-3 (2H-Benzimidazol-2-one,1-acetyl-1,3-dihydro-5-methyl-(9CI))

• Product Name: 2H-Benzimidazol-2-one,1-acetyl-1,3-dihydro-5-methyl-(9CI)
• CAS No: 67520-98-3
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 966194
• Update Time: 2024-03-05

2H-Benzimidazol-2-one,1-acetyl-1,3-dihydro-5-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1-acetyl-1,3-dihydro-5-methyl-(9CI)
• 2H-Benzimidazol-2-one, 1-acetyl-1,3-dihydro-5-methyl-

• Inchi： 1S/C10H10N2O2/c1-6-3-4-9-8(5-6)11-10(14)12(9)7(2)13/h3-5H,1-2H3,(H,11,14)
• InChI Key： FKVQIAUNBMFTLB-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(C)=O)C2=CC=C(C)C=C2N1

Computed Properties

• Exact Mass: 190.074
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2